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Compound of Interest

Compound Name: 4-Methyl-4-octanol

Cat. No.: B1584108

In-Depth Technical Guide to 4-Methyl-4-octanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 4-Methyl-4-octanol, a tertiary alcohol with applications in organic synthesis
and as a potential intermediate in various chemical industries.

Molecular Structure and Formula

4-Methyl-4-octanol is a saturated aliphatic alcohol. Its structure consists of an eight-carbon
chain (octane) with a hydroxyl (-OH) group and a methyl (-CHs) group both attached to the
fourth carbon atom. This substitution pattern makes it a tertiary alcohol, which dictates its
characteristic reactivity.

Molecular Formula: CoH200[1][2][3][4]
IUPAC Name: 4-Methyl-4-octanol[1]
CAS Registry Number: 23418-37-3[1][3][5]

The structural formula of 4-Methyl-4-octanol is:

Physicochemical Properties
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The physical and chemical properties of 4-Methyl-4-octanol are summarized in the table
below. These properties are crucial for its handling, purification, and application in experimental

settings.
Property Value Reference
Molecular Weight 144.25 g/mol [1][2][6]
Density 0.82 - 0.828 g/cm3 [7]

. . 82-83 °C at 18 mmHg; 221-
Boiling Point [7]
223 °C at 760 mmHg

-29 °C (experimental); 6.15 °C

Melting Point (estimate) [7]

Flash Point 71.1°C [317]
Vapor Pressure 0.217 mmHg at 25 °C 3171
Refractive Index 1.4510; 1.4284 at 20°C [718]

- Soluble in alcohol and ether;
Solubility _ _ [7]
slightly soluble in water.

Experimental Protocols

A common and effective method for the synthesis of tertiary alcohols like 4-Methyl-4-octanol is
the Grignard reaction. This involves the reaction of a ketone with a Grignard reagent. For 4-
Methyl-4-octanol, this can be achieved by reacting 2-pentanone with butylmagnesium
bromide.

Synthesis of 4-Methyl-4-octanol via Grignard Reaction

Objective: To synthesize 4-Methyl-4-octanol from 2-pentanone and 1-bromobutane.
Materials:
e Magnesium turnings

e Anhydrous diethyl ether
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¢ 1-Bromobutane

e 2-Pentanone

 lodine crystal (as initiator)

o Saturated aqueous ammonium chloride (NH4Cl) solution

e Anhydrous magnesium sulfate (MgSQOa)

» Standard laboratory glassware (three-necked round-bottom flask, dropping funnel,

condenser, magnetic stirrer)

Procedure:

o Preparation of the Grignard Reagent (Butylmagnesium Bromide):

[e]

All glassware must be oven-dried to be completely free of water.

In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a reflux condenser with a drying tube (containing CacClz), place magnesium
turnings.

Add a small crystal of iodine to activate the magnesium surface.

Add a small portion of a solution of 1-bromobutane in anhydrous diethyl ether from the
dropping funnel.

The reaction is initiated by gentle warming or the appearance of turbidity and heat
evolution.

Once the reaction starts, add the remaining 1-bromobutane solution dropwise at a rate
that maintains a gentle reflux.

After the addition is complete, continue stirring the mixture for an additional 30 minutes to
ensure complete formation of the Grignard reagent.

¢ Reaction with 2-Pentanone:
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o Cool the flask containing the Grignard reagent in an ice bath.

o Dissolve 2-pentanone in an equal volume of anhydrous diethyl ether and add this solution
to the dropping funnel.

o Add the 2-pentanone solution dropwise to the stirred Grignard reagent at a rate that
controls the exothermic reaction.

o After the addition is complete, remove the ice bath and stir the reaction mixture at room
temperature for 1 hour.

o Work-up and Purification:
o Cool the reaction mixture again in an ice bath.

o Slowly and carefully add a saturated aqueous solution of ammonium chloride to quench
the reaction and hydrolyze the magnesium alkoxide salt.

o Transfer the mixture to a separatory funnel. The organic layer containing the product will
separate from the aqueous layer.

o Separate the organic layer, and extract the aqueous layer twice with small portions of
diethyl ether.

o Combine all the organic extracts and dry them over anhydrous magnesium sulfate.

o Filter to remove the drying agent and remove the diethyl ether solvent using a rotary
evaporator.

o The crude 4-Methyl-4-octanol can be purified by fractional distillation under reduced

pressure.

Visualizations
Logical Identification of 4-Methyl-4-octanol

The following diagram illustrates the logical process for identifying the structure of 4-Methyl-4-
octanol based on its constituent parts.
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Structural Identification of 4-Methyl-4-octanol

C9H200
Molecular Formula

Spectroscopic Analysis (e.g., NMR, IR) \Mass Spectrometry

Tertiary Alcohol Octane Backbone Methyl Group Hydroxyl Group
(-OH on a tertiary carbon) (8-carbon chain) (-CH3) (-OH)

4-Methyl-4-octanol

Click to download full resolution via product page

Caption: Logical workflow for the structural determination of 4-Methyl-4-octanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methyl-4-octanol molecular structure and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584108#4-methyl-4-octanol-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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